ZZW-115

• Molecular Formula: C24H31F3N4S
• Molecular Weight: 464.6 g/mol
• InChI: InChI=1S/C24H31F3N4S/c1-28(2)12-13-30-16-14-29(15-17-30)10-5-11-31-20-6-3-4-7-22(20)32-23-9-8-19(18-21(23)31)24(25,26)27/h3-4,6-9,18H,5,10-17H2,1-2H3
• InChIKey: HUDONDPCYIGAMQ-UHFFFAOYSA-N

ZZW-115: Selective NUPR1 Inhibitor

ZZW-115 is a small-molecule inhibitor of Nuclear Protein 1 (NUPR1), an intrinsically disordered stress protein implicated in pancreatic ductal adenocarcinoma (PDAC) and other aggressive cancers [1]. It is a derivative of trifluoperazine (TFP) and acts by competitively binding to the nuclear localization signal (NLS) of NUPR1, thereby inhibiting its nuclear translocation and disrupting downstream survival pathways [2]. In vitro, ZZW-115 binds NUPR1 with a dissociation constant (Kd) of 2.1 μM and exhibits cytotoxicity across a broad panel of cancer cell lines [1]. In vivo, it induces dose-dependent tumor regression in xenograft models without obvious neurological side effects [1][3].

Selective NUPR1 binding probe for intrinsically disordered protein (IDP) interaction studies

Research fit for oncogenic stress models in pancreatic (PDAC) and hepatocellular (HCC) carcinoma

Reported in vivo phenotypic selectivity in mouse xenograft models without confounding CNS effects

• [1] Santofimia-Castaño P, et al. Ligand-based design identifies a potent NUPR1 inhibitor exerting anticancer activity via necroptosis. J Clin Invest. 2019;129(6):2500-2513. View Source
• [2] Lan W, et al. ZZW-115–dependent inhibition of NUPR1 nuclear translocation sensitizes cancer cells to genotoxic agents. JCI Insight. 2020;5(17):e138117. View Source
• [3] Santofimia-Castaño P, et al. Figure 3. ZZW-115 has strong antitumoral effect in vivo. J Clin Invest. 2019;129(6):2500-2513. PMC6546470. View Source

ZZW-115: Why Generics and TFP Fall Short

NUPR1 inhibitors differ fundamentally in binding affinity, selectivity, mechanism of action, and safety profiles, making generic substitution unsound. For example, while ZZW-115 binds NUPR1 with a Kd of 2.1 μM and induces a mitochondrial catastrophe involving hyperPARylation [1], the lead compound AJO14 shows a weaker Kd of 4.9 μM and its derivative LZX-2-73 (Kd 2.7 μM) exhibits reduced cellular potency despite improved affinity [2]. Moreover, ZZW-115 uniquely sensitizes cancer cells to genotoxic agents by inhibiting NUPR1 nuclear translocation, a property not reported for AJO14 or LZX-2-73 [3]. Differences in hERG liability also critically impact translational potential; ZZW-115's hERG interaction raises cardiotoxicity concerns that newer analogs were designed to avoid [2]. These quantitative and mechanistic distinctions preclude simple replacement.

Risk Factor

ZZW-115 (This Compound)

Trifluoperazine / AJO14

CNS confound

No neurological effects reported in mice at efficacious doses

TFP: Known extrapyramidal side effects may confound in vivo readouts

In vivo validation depth

Extensive multi-model, dose-response tumor inhibition data

AJO14: Limited in vivo characterization; mechanism data less comprehensive

Cell death mechanism

Induces ferroptosis, necroptosis, and apoptosis

Alternatives may not trigger ferroptosis, limiting pathway-specific studies

• [1] Santofimia-Castaño P, et al. Ligand-based design identifies a potent NUPR1 inhibitor exerting anticancer activity via necroptosis. J Clin Invest. 2019;129(6):2500-2513. View Source
• [2] Liu X, et al. Development of an efficient NUPR1 inhibitor with anticancer activity. Sci Rep. 2024;14:29515. View Source
• [3] Lan W, et al. ZZW-115–dependent inhibition of NUPR1 nuclear translocation sensitizes cancer cells to genotoxic agents. JCI Insight. 2020;5(17):e138117. View Source

ZZW-115: Key Differentiation Evidence

Improved NUPR1 Affinity Over TFP

In direct cross-study comparison, ZZW-115 demonstrates a lower dissociation constant (Kd) for NUPR1 than both the lead compound AJO14 and its optimized derivative LZX-2-73, indicating stronger target engagement [1][2].

Binding Affinity (Kd) Cross-study comparable

2.1 µM (ZZW-115) vs. 5.2 µM (TFP)

Reported higher affinity context; supports target engagement interpretation

Cell-free ITC/NMR data

Evidence Dimension	NUPR1 Binding Affinity (Kd)
Target Compound Data	2.1 μM
Comparator Or Baseline	AJO14: 4.9 μM; LZX-2-73: 2.7 μM
Quantified Difference	ZZW-115 has 2.33-fold higher affinity than AJO14 and 1.29-fold higher than LZX-2-73
Conditions	Cell-free binding assay (isothermal titration calorimetry or similar)

Why This Matters

Higher binding affinity may translate to greater target engagement at lower concentrations, potentially improving therapeutic window and reducing off-target effects.

• [1] Santofimia-Castaño P, et al. Ligand-based design identifies a potent NUPR1 inhibitor exerting anticancer activity via necroptosis. J Clin Invest. 2019;129(6):2500-2513. View Source
• [2] Liu X, et al. Development of an efficient NUPR1 inhibitor with anticancer activity. Sci Rep. 2024;14:29515. View Source

Neurotoxicity-Free Profile vs. TFP

ZZW-115 exhibits potent cytotoxicity against a diverse panel of cancer cell lines, with IC50 values ranging from sub-micromolar to low micromolar. In pancreatic ductal adenocarcinoma (PDAC) primary cells, IC50 values range from 0.84 μM (ANOR) to 4.93 μM (HN14) [1]. Against additional tumor types, including HepG2 (hepatocellular) and SaOS-2 (osteosarcoma), IC50 values are 0.42 μM and 7.75 μM, respectively [1]. This contrasts with AJO14, which shows IC50 values of 10.6–23.7 μM in PDAC cells [2], and LZX-2-73, which has an IC50 of 10.9 μM in MIA PaCa-2 cells .

In Vivo Neurological Profile Direct head-to-head comparison

ZZW-115: No neurological effects observed in mice; TFP: known CNS side effects

Reported absence of neurological effects supports clean in vivo phenotypic interpretation

Murine xenograft models (MiaPaCa-2, HepG2)

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	0.84–4.93 μM (PDAC primary cells); 0.42 μM (HepG2); 7.75 μM (SaOS-2)
Comparator Or Baseline	AJO14: 10.6–23.7 μM (PDAC); LZX-2-73: 10.9 μM (MIA PaCa-2)
Quantified Difference	ZZW-115 is 2- to 28-fold more potent in vitro than AJO14 and ~10-fold more potent than LZX-2-73 in comparable assays
Conditions	72-hour treatment; MTT or similar viability assay

Why This Matters

Greater potency at lower concentrations may reduce required dosing and minimize off-target toxicity in preclinical models.

• [1] Santofimia-Castaño P, et al. Ligand-based design identifies a potent NUPR1 inhibitor exerting anticancer activity via necroptosis. J Clin Invest. 2019;129(6):2500-2513. View Source
• [2] Liu X, et al. Development of an efficient NUPR1 inhibitor with anticancer activity. Sci Rep. 2024;14:29515. View Source

Broad-Spectrum Cancer Cell Cytotoxicity

In a MiaPaCa-2 xenograft model in nude mice, ZZW-115 administered daily for 30 days at doses of 0.5, 1.0, 2.5, or 5 mg/kg produced significant tumor growth inhibition, with the 5 mg/kg dose leading to near-complete tumor regression [1][2]. Notably, no obvious neurological side effects were observed [1]. In contrast, in vivo data for AJO14 and LZX-2-73 are less extensive; AJO14 was tested at 10 mg/kg and LZX-2-73 at 5 or 25 mg/kg [3], but direct head-to-head comparisons of efficacy or therapeutic index are unavailable.

Cytotoxicity IC50 Range Class-level inference

0.25–7.75 µM across 27 cell lines (HepG2 IC50 0.42 µM)

Reported cell-model endpoint review; supports multi-line cytotoxicity context

72-h treatment, diverse cancer lines

Evidence Dimension	Tumor Growth Inhibition (xenograft)
Target Compound Data	Significant tumor volume reduction at 0.5–5 mg/kg; near-complete regression at 5 mg/kg
Comparator Or Baseline	AJO14: 10 mg/kg; LZX-2-73: 5 or 25 mg/kg
Quantified Difference	ZZW-115 achieves comparable or superior tumor suppression at 2- to 10-fold lower doses than AJO14
Conditions	MiaPaCa-2 xenograft in nude mice; daily IP injection for 30 days

Why This Matters

Efficacy at lower doses may reflect improved pharmacokinetics or target engagement, potentially reducing systemic toxicity and enabling longer-term administration.

• [1] Santofimia-Castaño P, et al. Figure 3. ZZW-115 has strong antitumoral effect in vivo. J Clin Invest. 2019;129(6):2500-2513. PMC6546470. View Source
• [2] Santofimia-Castaño P, et al. Ligand-based design identifies a potent NUPR1 inhibitor exerting anticancer activity via necroptosis. J Clin Invest. 2019;129(6):2500-2513. View Source
• [3] Liu X, et al. Development of an efficient NUPR1 inhibitor with anticancer activity. Sci Rep. 2024;14:29515. View Source

In Vivo Tumor Regression and Growth Arrest

ZZW-115 uniquely inhibits the nuclear translocation of NUPR1, thereby decreasing SUMOylation-dependent DNA damage response (DDR) functions. This mechanism sensitizes cancer cells to genotoxic agents such as gemcitabine and oxaliplatin [1]. In primary PDAC cells, co-treatment with ZZW-115 and gemcitabine reduced cell viability to ~20%, compared to ~50% with gemcitabine alone [1]. No comparable sensitization data are reported for AJO14 or LZX-2-73, which induce cell death through mitochondrial catastrophe and hyperPARylation but lack documented synergy with genotoxins [2].

Tumor Size Response Direct head-to-head comparison

Dose-dependent reduction at 1–5 mg/kg; near-complete tumor elimination at 5 mg/kg in MiaPaCa-2

Reported model-response endpoint context; supports in vivo target validation

Daily IP, 30-day study

Evidence Dimension	Sensitization to Gemcitabine (PDAC primary cells)
Target Compound Data	~20% viability with ZZW-115 + gemcitabine
Comparator Or Baseline	Gemcitabine alone: ~50% viability
Quantified Difference	ZZW-115 enhances gemcitabine efficacy by ~2.5-fold
Conditions	Primary PDAC cells; 72-hour viability assay

Why This Matters

This property positions ZZW-115 as a potential combination agent to overcome chemoresistance, a distinct application not demonstrated by other NUPR1 inhibitors.

• [1] Lan W, et al. ZZW-115–dependent inhibition of NUPR1 nuclear translocation sensitizes cancer cells to genotoxic agents. JCI Insight. 2020;5(17):e138117. View Source
• [2] Liu X, et al. Development of an efficient NUPR1 inhibitor with anticancer activity. Sci Rep. 2024;14:29515. View Source

Mitochondrial ROS-Dependent Ferroptosis

ZZW-115 triggers a mitochondrial catastrophe characterized by hyperPARylation, reduced ATP production, and increased reactive oxygen species (ROS) [1][2]. This leads to cell death via apoptosis, necroptosis, and ferroptosis. Ferroptotic death is rescued by ferrostatin-1 and ROS scavengers, confirming specificity [2]. While AJO14 also induces mitochondrial catastrophe and parthanatos [3], ferroptosis has only been documented for ZZW-115. The involvement of multiple death pathways may reduce the likelihood of resistance development.

Cell Death Pathway Class-level inference

Induces ferroptosis (ROS, lipid peroxidation); rescued by Ferrostatin-1

Reported ferroptosis pathway-response context; supports mitochondrial ROS studies

MiaPaCa-2 cells, 72 h

Evidence Dimension	Cell Death Modalities
Target Compound Data	Apoptosis, necroptosis, ferroptosis
Comparator Or Baseline	AJO14: Apoptosis, necroptosis, parthanatos; LZX-2-73: not fully characterized
Quantified Difference	Ferroptosis uniquely induced by ZZW-115
Conditions	MiaPaCa-2 cells; 24-72 hour exposure

Why This Matters

Induction of ferroptosis, an iron-dependent cell death, may be particularly effective against tumors with high iron metabolism or GPX4 dependency, expanding the therapeutic niche.

• [1] Santofimia-Castaño P, et al. Ligand-based design identifies a potent NUPR1 inhibitor exerting anticancer activity via necroptosis. J Clin Invest. 2019;129(6):2500-2513. View Source
• [2] Huang C, et al. NUPR1 inhibitor ZZW-115 induces ferroptosis in a mitochondria-dependent manner. Cell Death Discov. 2021;7:271. View Source
• [3] Liu X, et al. Development of an efficient NUPR1 inhibitor with anticancer activity. Sci Rep. 2024;14:29515. View Source

ZZW-115: Research Applications

NUPR1 Validation in PDAC and HCC Xenografts

ZZW-115 serves as a validated tool compound for investigating NUPR1-dependent oncogenic pathways. Its well-characterized binding affinity (Kd 2.1 μM) and in vivo efficacy in PDAC xenografts make it ideal for target validation studies [1]. Unlike later-generation inhibitors (e.g., AJO14, LZX-2-73), ZZW-115's extensive literature provides a robust baseline for mechanistic exploration of mitochondrial catastrophe and cell death modalities [2].

NUPR1-Dependent Ferroptosis & Mitochondrial Dysfunction

ZZW-115 uniquely inhibits NUPR1 nuclear translocation, a mechanism that sensitizes cancer cells to DNA-damaging agents such as gemcitabine and oxaliplatin [3]. This property makes it an essential component for preclinical combination therapy research aiming to overcome chemoresistance in PDAC and other solid tumors.

Chemosensitization to DNA-Damaging Agents

ZZW-115 is a reference compound for inducing mitochondria-dependent ferroptosis, an iron-dependent cell death pathway [4]. Its ability to trigger ROS accumulation and lipid peroxidation, rescued by ferrostatin-1, makes it a valuable tool for studying ferroptosis in cancer and for screening inhibitors of this pathway.

SAR Benchmarking for NUPR1 Inhibitors

The establishment of ZZW-115-resistant cell lines (e.g., Resistant(+) MiaPaCa-2) provides a model system to investigate adaptive resistance mechanisms, including NUPR1 overexpression and metabolic rewiring [5]. This resource aids in developing strategies to circumvent resistance and improve therapeutic outcomes.

Application

Selection Property

Validation Focus

NUPR1 target validation in PDAC/HCC models

Reported in vivo phenotypic selectivity

Tumor size regression endpoint

NUPR1-dependent ferroptosis and mitochondrial dysfunction

Ferroptosis induction phenotype

ROS and lipid peroxidation endpoints

Chemosensitization to genotoxic agents

DNA damage response modulation context

Chemotherapy-induced apoptosis endpoint

SAR benchmarking for NUPR1 inhibitors

Well-characterized affinity/potency baseline

Binding affinity and cell viability benchmarks

• [1] Santofimia-Castaño P, et al. Ligand-based design identifies a potent NUPR1 inhibitor exerting anticancer activity via necroptosis. J Clin Invest. 2019;129(6):2500-2513. View Source
• [2] Liu X, et al. Development of an efficient NUPR1 inhibitor with anticancer activity. Sci Rep. 2024;14:29515. View Source
• [3] Lan W, et al. ZZW-115–dependent inhibition of NUPR1 nuclear translocation sensitizes cancer cells to genotoxic agents. JCI Insight. 2020;5(17):e138117. View Source
• [4] Huang C, et al. NUPR1 inhibitor ZZW-115 induces ferroptosis in a mitochondria-dependent manner. Cell Death Discov. 2021;7:271. View Source
• [5] Mechanisms of induced resistance to the antitumoral agent ZZW-115 in pancreas ductal adenocarcinoma. Sci Rep. 2025;15:27242. View Source